Cas no 2751749-19-4 (rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid
• CAS No: 2751749-19-4
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• CID: 6847475
• PubChem ID: 139022701
• Update Time: 2025-06-09

rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid
• (1R,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid
• EN300-7426491
• 2343963-92-6

• Inchi： 1S/C12H20FNO4/c1-11(2,3)18-10(17)14-7-12(13)5-4-8(6-12)9(15)16/h8H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t8-,12-/m1/s1
• InChI Key： CHOOWEMZXCWWMZ-PRHODGIISA-N
• SMILES： F[C@]1(CNC(=O)OC(C)(C)C)CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 261.13763628Da
• Monoisotopic Mass: 261.13763628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid

Introduction to rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid (CAS No. 2751749-19-4)

rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid (CAS No. 2751749-19-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclopentane ring and a tert-butoxycarbonyl (Boc) protected amino group. These features contribute to its potential utility in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The fluorine atom in the cyclopentane ring is a key structural element that imparts unique chemical and biological properties to the molecule. Fluorine is known for its ability to modulate the physicochemical properties of organic compounds, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of drug design, these properties can be harnessed to improve the pharmacokinetic and pharmacodynamic profiles of therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group on the amino methyl moiety is another critical feature of this compound. The Boc group is widely used in organic synthesis to protect amino functionalities during multi-step synthetic processes. It can be selectively removed under mild acidic conditions, allowing for the controlled release of the free amine in subsequent reactions. This property makes rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid an attractive intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have explored the biological activity of rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid and its derivatives. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in a key metabolic pathway associated with several diseases. The researchers found that the fluorinated cyclopentane ring and the Boc-protected amino group play crucial roles in mediating this activity, highlighting the importance of these structural elements in drug design.

In another study, researchers investigated the use of rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid as a building block for the synthesis of peptidomimetics with enhanced stability and bioavailability. The results showed that compounds derived from this intermediate exhibited improved pharmacological properties compared to their non-fluorinated counterparts, suggesting that fluorination can significantly enhance the therapeutic potential of peptidomimetic drugs.

The synthetic accessibility of rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include fluorination reactions, protection/deprotection steps, and ring-forming reactions. The development of these synthetic strategies has facilitated the large-scale production of this compound, making it more readily available for further research and development.

In conclusion, rac-(1R,3R)-3-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclopentane-1-carboxylic acid (CAS No. 2751749-19-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the fluorinated cyclopentane ring and Boc-protected amino group, make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.